Cas no 80761-36-0 (1H-Benzimidazole,2-(ethoxymethyl)-)

80761-36-0 structure
Product name:1H-Benzimidazole,2-(ethoxymethyl)-
CAS No:80761-36-0
MF:C10H12N2O
MW:176.215082168579
CID:707808
1H-Benzimidazole,2-(ethoxymethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Benzimidazole,2-(ethoxymethyl)-
- 1H-Benzimidazole,2-(ethoxymethyl)-(9CI)
- 1H-Benzimidazole, 2-(ethoxymethyl)-
-
- Inchi: 1S/C10H12N2O/c1-2-13-7-10-11-8-5-3-4-6-9(8)12-10/h3-6H,2,7H2,1H3,(H,11,12)
- InChI Key: VVJGFXIWZSDXFT-UHFFFAOYSA-N
- SMILES: C1(COCC)NC2=CC=CC=C2N=1
Computed Properties
- Exact Mass: 176.095
- Monoisotopic Mass: 176.095
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 163
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
1H-Benzimidazole,2-(ethoxymethyl)- Related Literature
-
C. Leroy,C. Bonhomme,L. Bonhomme-Coury,E. Letavernier,M. Daudon,V. Frochot,J. P. Haymann,S. Rouzière,I. T. Lucas,F. Babonneau,A. Abou-Hassan Lab Chip, 2016,16, 1157-1160
-
Xiaofeng Xie,Jianqiang Luo,Jing Sun New J. Chem., 2017,41, 7938-7946
-
3. Carbocycles via enantioselective inter- and intramolecular iridium-catalysed allylic alkylations†Stephane Streiff,Carolin Welter,Mathias Schelwies,Gunter Lipowsky,Nicole Miller,Günter Helmchen Chem. Commun., 2005, 2957-2959
-
4. Au nano dumbbells catalyzed the cutting of graphene oxide sheets upon plasmon-enhanced reduction†Xiaotian Wang,Mingyun Zhu,Wanlin Fu,Chengqian Huang,Qing Gu,Tingying Helen Zeng,Yunqian Dai,Yueming Sun RSC Adv., 2016,6, 46218-46225
-
Qi Qu,Jing Wang,Chuan Zeng,Zhimin He RSC Adv., 2021,11, 22744-22750
80761-36-0 (1H-Benzimidazole,2-(ethoxymethyl)-) Related Products
- 4856-97-7((1H-1,3-benzodiazol-2-yl)methanol)
- 7146-97-6(2-(methoxymethyl)-1H-1,3-benzodiazole)
- 141556-42-5(1,3-Bis(2,4,6-trimethylphenyl)-1,3-dihydro-2H-imidazol-2-ylidene)
- 2680887-03-8(benzyl N-1-(4-chloro-2-methylphenyl)-2-hydroxyethylcarbamate)
- 1441057-15-3(BMS-963272)
- 1805216-61-8(Ethyl 5-bromomethyl-2-cyano-3-ethylphenylacetate)
- 873988-63-7(Benzenepropanol, β,γ-dimethyl-)
- 79366-75-9(H-Pro-Val-Asp-OH)
- 2137567-68-9(5-Chloro-2-(cyclohexylmethoxy)benzene-1-sulfonyl fluoride)
- 1249558-26-6(6-(2,4-dichlorophenyl)-2-methylpyrimidin-4-amine)
Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent

BIOOKE MICROELECTRONICS CO.,LTD
Gold Member
CN Supplier
Reagent

Jincang Pharmaceutical (Shanghai) Co., LTD.
Gold Member
CN Supplier
Reagent
